Cas no 21078-47-7 (4-Hydroxy-3-nitrobenzylamine)

• Product Name: 4-Hydroxy-3-nitrobenzylamine
• CAS No: 21078-47-7
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 4962383
• PubChem ID: 60703879
• Update Time: 2025-10-31

4-Hydroxy-3-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-nitrobenzylamine
• 4-(aminomethyl)-2-nitrophenol
• m-nitro-p-hydroxybenzylamine

• Inchi： 1S/C7H8N2O3/c8-4-5-1-2-7(10)6(3-5)9(11)12/h1-3,10H,4,8H2
• InChI Key： KIJGPVLYVMYULD-UHFFFAOYSA-N
• SMILES： OC1C=CC(CN)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 4-Hydroxy-3-nitrobenzylamine

4-Hydroxy-3-nitrobenzylamine: A Comprehensive Overview of CAS No. 21078-47-7

4-Hydroxy-3-nitrobenzylamine (CAS No. 21078-47-7) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, also known as 3-Nitro-4-hydroxybenzylamine, is characterized by its unique molecular structure, which includes a hydroxyl group and a nitro group attached to a benzene ring. These functional groups contribute to the compound's reactivity and potential for diverse chemical transformations.

The molecular formula of 4-Hydroxy-3-nitrobenzylamine is C₈H₉NO₃, and its molecular weight is approximately 167.16 g/mol. The compound is typically supplied as a white to off-white solid, with a melting point ranging from 155 to 158°C. Its solubility in water is limited, but it dissolves readily in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

In the realm of chemical synthesis, 4-Hydroxy-3-nitrobenzylamine serves as an important intermediate for the preparation of various functionalized aromatic compounds. The presence of the hydroxyl and nitro groups provides multiple reaction sites for further modification, making it a valuable starting material for the synthesis of complex molecules. Recent studies have explored its use in the development of novel catalysts and ligands for asymmetric synthesis, highlighting its potential in enhancing reaction efficiency and selectivity.

In the pharmaceutical industry, 4-Hydroxy-3-nitrobenzylamine has garnered attention for its potential therapeutic applications. Research has shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 4-Hydroxy-3-nitrobenzylamine demonstrated potent inhibitory effects on cancer cell proliferation, particularly in breast and colon cancer cell lines.

The mechanism of action of these derivatives is believed to involve the modulation of key signaling pathways involved in cell growth and survival. Specifically, they have been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in inflammation and cancer progression. By targeting this pathway, these compounds may offer new therapeutic strategies for treating inflammatory diseases and cancers.

Beyond its pharmaceutical applications, 4-Hydroxy-3-nitrobenzylamine has also found use in materials science. Its unique electronic properties make it suitable for the development of advanced materials with applications in electronics and energy storage. For example, researchers at the University of California have synthesized conductive polymers incorporating 4-Hydroxy-3-nitrobenzylamine, which exhibit enhanced electrical conductivity and stability under various environmental conditions.

The synthesis of 4-Hydroxy-3-nitrobenzylamine can be achieved through several routes, depending on the desired purity and scale of production. One common method involves the nitration of 4-hydroxybenzaldehyde followed by reduction to form the corresponding amine. This process requires careful control of reaction conditions to ensure high yields and minimize side reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using catalytic systems that reduce waste generation and energy consumption.

In conclusion, 4-Hydroxy-3-nitrobenzylamine (CAS No. 21078-47-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers exploring new frontiers in chemical synthesis, pharmaceutical development, and materials science. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow even further.